(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone

• IUPAC Name: [3-(4-cyclopropyltriazol-1-yl)pyrrolidin-1-yl]-(2-methyl-5-phenylpyrazol-3-yl)methanone
• InChI: InChI=1S/C20H22N6O/c1-24-19(11-17(22-24)14-5-3-2-4-6-14)20(27)25-10-9-16(12-25)26-13-18(21-23-26)15-7-8-15/h2-6,11,13,15-16H,7-10,12H2,1H3
• InChI Key: AVSKQSNCGUYMPK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)N3CCC(C3)N4C=C(N=N4)C5CC5
• Molecular Formula: C20H22N6O
• Molecular Weight: 362.4 g/mol
• CAS No.: 2034302-71-9

Description

(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone is a synthetically designed small molecule characterized by a methanone core linking a 1-methyl-3-phenyl-1H-pyrazole moiety to a 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine group. This specific molecular architecture, featuring multiple nitrogen-rich heterocycles including a pyrazole and a 1,2,3-triazole, makes it a compound of significant interest in medicinal chemistry and chemical biology research. The incorporation of a 1,2,3-triazole is often associated with compounds investigated in various pharmacological contexts, as this structural motif is known to participate in key hydrogen bonding interactions within biological systems . Similarly, the 1-methyl-3-phenyl-1H-pyrazole unit is a privileged scaffold in drug discovery, frequently found in molecules with a range of biological activities . The precise spatial arrangement conferred by the pyrrolidine linker suggests potential for high selectivity, making this reagent a valuable chemical probe for researchers studying enzyme inhibition, receptor-ligand interactions, and intracellular signaling pathways. It is also an important building block for developing more complex molecular libraries. This product is intended for research and manufacturing applications only and is not intended for diagnostic or therapeutic use in humans or animals. Researchers should handle this material with appropriate precautions in a controlled laboratory environment.

Biological Activity

The compound (3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone is a complex organic molecule that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be dissected into several functional groups:

• Triazole ring : Known for its ability to form hydrogen bonds and interact with biological targets.
• Pyrrolidine moiety : Often associated with enhanced solubility and bioavailability.
• Pyrazole group : Recognized for its diverse pharmacological activities.

Anticancer Activity

Recent studies have demonstrated that derivatives of triazole compounds exhibit significant anticancer properties. In particular, compounds containing the triazole ring have been shown to inhibit various cancer cell lines.

Case Studies

• In vitro Studies :
  • A study evaluated a series of triazole derivatives against MDA-MB231 (breast cancer), HCT116 (colon cancer), and Mia-PaCa2 (pancreatic cancer) cell lines. Among these, a related triazole compound exhibited an IC50 value of 42.5 µg/mL against MDA-MB231, indicating potent anticancer activity .
  • Another investigation highlighted that modifications in the triazole structure can enhance the activity against specific cancer types by optimizing interactions within the ATP-binding pocket of kinases .
• Mechanisms of Action :
  • The mechanism by which triazole compounds exert their anticancer effects often involves the inhibition of key enzymes and pathways associated with tumor growth. For instance, certain triazoles have been shown to inhibit CSNK2A2 kinase activity, which is crucial for cellular proliferation in cancer cells .

Biological Activity Overview

Biological Activity	Observed Effects	Reference
Anticancer	Inhibition of cell proliferation in various cancer cell lines
Enzyme Inhibition	Targeting kinases such as CSNK2A2
Metabolic Stability	Enhanced stability in liver microsomes compared to other scaffolds

Comparison with Similar Compounds

Table 2: Bioactivity Comparison

Compound	Reported Bioactivity	Structural Basis for Activity
Target Compound	Not explicitly reported (inferred)	Triazole (metal binding), pyrazole (π interactions)
5-Amino-3-hydroxy-1H-pyrazol-1-yl derivatives	Unspecified (synthetic focus)	Thiophene (electron-deficient core)
4-(Benzothiazol-2-yl)pyrazolones	Antimicrobial, anticancer	Benzothiazole (DNA intercalation)

Crystallographic and Computational Insights

While crystallographic data for the target compound are absent, and emphasize the use of SHELXL and WinGX for refining analogous small-molecule structures. For example, ethyl 2,4-diaminothiophene-5-yl-3-carboxylate () would require similar software for anisotropic displacement parameter analysis . Computational modeling could further predict the target compound’s binding modes, leveraging the pyrazole’s aromaticity and triazole’s hydrogen-bonding capacity.